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Compound of Interest

Compound Name: 2-Deoxyglucose

CAS No.: 61-58-5

Cat. No.: B1219389

Get Quote

For researchers and professionals in the fields of science and drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, step-by-step procedures for the safe

disposal of 2-Deoxyglucose (2-DG), a glucose analog used in a variety of research

applications. Adherence to these protocols is critical for minimizing environmental impact and

protecting laboratory personnel.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to handle 2-Deoxyglucose with the

appropriate safety measures. While 2-Deoxyglucose is not classified as a hazardous

substance according to the Globally Harmonized System (GHS), it is prudent to handle it as a

potentially hazardous material.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[1][2]
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Lab Coat: A dedicated lab coat should be worn.[1]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, use a dust respirator.[1][2]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[1][3][4][5]

Step-by-Step Disposal Procedures
The primary principle for the disposal of 2-Deoxyglucose is to prevent its release into the

environment.[1][2][4][6][7] It should not be disposed of in the regular trash or poured down the

drain unless explicitly permitted by your institution's environmental health and safety (EHS)

department.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired 2-Deoxyglucose in its solid form.

Liquid Waste: Aqueous solutions containing 2-Deoxyglucose.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with 2-Deoxyglucose.

2. Waste Containment:

Solid Waste: Place solid 2-Deoxyglucose waste into a clearly labeled, sealed, and

chemically compatible container.[1][2]

Liquid Waste: Collect aqueous solutions containing 2-Deoxyglucose in a sealed, leak-proof

container.

Contaminated Labware: Place all contaminated disposable labware into a designated,

clearly labeled hazardous waste container.[1][2]

3. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" (or as directed by your

institution's EHS) and the full chemical name: "2-Deoxyglucose."

4. Storage:

Store sealed waste containers in a designated, secure area away from incompatible materials,

such as strong oxidizing agents.[1]

5. Final Disposal:

The recommended method for the final disposal of 2-Deoxyglucose is through an approved

waste disposal plant or by incineration at a licensed facility.[1][3]

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed professional waste disposal service.[1]

Consult with your local waste disposal expert for specific guidance.[6]

Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Secure: Clear the area of all personnel and ensure adequate ventilation.[4]

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

attempting to clean the spill.[1][2]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

[6]

Clean-up:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[1][2]

Place the collected material into a labeled container for disposal.[1][2]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.
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Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Deoxyglucose.

Generation of 2-Deoxyglucose Waste

Is the waste solid, liquid,
or contaminated labware?

Solid Waste:
Place in a sealed, labeled container.

Solid

Liquid Waste:
Collect in a sealed, leak-proof, labeled container.

Liquid

Contaminated Labware:
Place in a designated, labeled

hazardous waste container.

Labware

Store waste in a designated secure area.

Arrange for pickup by EHS or a
licensed waste disposal service for
incineration or approved disposal.

Disposal Complete

Click to download full resolution via product page
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Caption: Disposal workflow for 2-Deoxyglucose.

By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with institutional and regulatory standards for chemical waste disposal. Always

consult your institution's specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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